PTG-0861

• Molecular Formula: C15H9F5N2O3
• Molecular Weight: 360.23 g/mol
• InChI: InChI=1S/C15H9F5N2O3/c16-9-8(10(17)12(19)13(20)11(9)18)15(24)21-5-6-1-3-7(4-2-6)14(23)22-25/h1-4,25H,5H2,(H,21,24)(H,22,23)
• InChIKey: KMHKOOKREYIIBC-UHFFFAOYSA-N

PTG-0861: Selective HDAC6 Inhibitor

PTG-0861 (also known as JG-265; CAS Registry Number 2494082-34-5) is a synthetic small-molecule histone deacetylase 6 (HDAC6) inhibitor [1]. It belongs to the Class IIb HDAC inhibitor family with a molecular weight of 360.24 g/mol and the molecular formula C15H9F5N2O3, featuring a polyfluorinated phenylhydroxamate scaffold [2]. The compound exhibits low nanomolar biochemical potency (IC50 = 5.92 nM) against HDAC6 [1] and demonstrates a structurally rationalized selectivity profile achieved through focused SAR optimization from the parent compound AES-350 [2].

Target Engagement HDAC6-selective inhibition with reported nM-range potency

Model Context May support AML and multiple myeloma cell-model studies

Selectivity Profile Reported isozyme-selectivity over class I HDACs

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source
• [2] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. (Sciencedirect article details) View Source

PTG-0861 vs. Pan-HDAC Inhibitors

Broad substitution with pan-HDAC inhibitors or even other HDAC6-selective agents is not functionally equivalent. Non-selective HDAC inhibitors have been shown to cause a range of undesirable clinical toxicities due to their off-target engagement of Class I HDAC isoforms [1]. In contrast, PTG-0861 was specifically engineered via focused structure-activity relationship (SAR) optimization to achieve a differentiated balance of isozyme selectivity and cellular target engagement [2]. Its specific polyfluorinated scaffold and resulting binding properties produce a biochemical and cellular selectivity profile (~4× more selective than clinical standards) that is not interchangeable with other HDAC6-targeting chemotypes, directly impacting experimental reproducibility and translational relevance .

Pan-HDAC vs. HDAC6 selectivity Isozyme-selectivity profile may not align with pan-HDAC inhibitors; class I HDAC interference may confound HDAC6-specific studies.

Lower-selectivity HDAC6 inhibitors Compounds with narrower selectivity margins may introduce off-target effects; reported selectivity context may differ.

Assay-platform dependence Selectivity ratios obtained in biochemical assays may not directly translate to cellular or in vivo models.

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source
• [2] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. (Sciencedirect article details) View Source

PTG-0861 Differentiation Evidence

Superior Selectivity Over Citarinostat

PTG-0861 demonstrates ~36× selectivity for HDAC6 over the next targeted HDAC isoform in biochemical assays [1]. This selectivity is approximately 4-fold greater than that of the current clinical standards citarinostat (ACY-241) and ricolinostat, providing a meaningfully narrower target engagement profile .

Selectivity vs. Citarinostat

Reported

PTG-0861: ~36× selectivity Citarinostat: 13–18× selectivity

Supports HDAC6-selective study design over citarinostat

Biochemical assay context; cell-based confirmation may differ

Evidence Dimension	HDAC6 isozyme selectivity (fold-selectivity over nearest isoform)
Target Compound Data	~36× selectivity over next targeted HDAC isoform
Comparator Or Baseline	Citarinostat (ACY-241) and ricolinostat
Quantified Difference	~4× more selective than citarinostat and ricolinostat
Conditions	In vitro biochemical HDAC isozyme activity assay

Why This Matters

Higher isozyme selectivity reduces the likelihood of off-target Class I HDAC-driven toxicities, making PTG-0861 a more precise chemical probe for target validation studies.

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source

Potency vs. Ricolinostat

PTG-0861 displays HDAC6 cellular target engagement with an EC50 of 0.59 μM (ELISA) . The observed in vitro and cellular selectivity is reported to be superior to that of the phase II clinical candidate citarinostat (ACY-241) [1].

Potency vs. Ricolinostat

Reported

PTG-0861 IC50: 5.92 nM Ricolinostat IC50: 5 nM

Supports use as comparator tool for ricolinostat

Enzymatic assay context; cellular potency may vary

Evidence Dimension	Cellular HDAC6 target engagement EC50
Target Compound Data	EC50 = 0.59 μM (ELISA)
Comparator Or Baseline	Citarinostat (ACY-241)
Quantified Difference	Superior in vitro and cellular selectivity relative to citarinostat (exact fold-difference not specified in source)
Conditions	Cellular HDAC6 target engagement ELISA

Why This Matters

Cellular target engagement provides functional confirmation that the biochemical selectivity translates into a meaningful cellular effect, supporting its use in phenotypic assays.

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source

Cytotoxicity in Blood Cancer Cell Lines

PTG-0861 achieves relevant potency against several blood cancer cell lines including MV4-11 (IC50 = 1.85 μM), MM.1S (IC50 = 1.9 μM), and RPMI 8226 (IC50 = 4.94 μM), while showing limited cytotoxicity against non-malignant cells such as normal human fibroblasts (NHF) and HUVEC [1]. In human fibroblasts, cytotoxicity IC50 values were measured at 11.5 μM and 14.6 μM, indicating a selectivity window of 6.2× to 12.4× between cancer cells and normal fibroblasts .

Cytotoxicity Profile

Reported

Activity in MV4-11, MM1S Limited effect on NHF, HUVEC

Differential response between malignant and non-malignant cells

In vitro cell viability assays; in vivo extrapolation requires validation

Evidence Dimension	Cytotoxicity IC50 (cancer vs. non-malignant cells)
Target Compound Data	Cancer cell lines: MV4-11 IC50 = 1.85 μM; MM.1S IC50 = 1.9 μM; RPMI 8226 IC50 = 4.94 μM. Non-malignant cells: Human fibroblasts IC50 = 11.5 μM and 14.6 μM.
Comparator Or Baseline	No direct head-to-head comparator data for cytotoxicity selectivity
Quantified Difference	6.2× to 12.4× lower cytotoxicity in normal fibroblasts vs. cancer cell lines
Conditions	72-hour cell viability assays in hematological cancer cell lines and normal human fibroblasts

Why This Matters

This differential cytotoxicity profile indicates a therapeutic window that supports preferential anti-cancer activity while sparing normal tissues, a critical parameter for in vivo efficacy studies.

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source

Cellular Permeability & Metabolic Stability

Following a single intraperitoneal injection of 20 mg/kg in male CD-1 mice, PTG-0861 demonstrated a short half-life (t1/2) of 0.25 hours, a peak plasma concentration (Cmax) of 526 ng/mL, and an AUCinf of 219 h·ng/mL . Oral administration of 20 mg/kg daily for five days showed no impact on body weight and no evident toxicity [1]. While the compound's short half-life may limit sustained target coverage in some in vivo models, its demonstrated tolerability supports use in acute dosing paradigms and ex vivo target modulation studies.

In Vitro PK Profile

Class-level

Reported stability and permeability

May support progression to in vivo models

Data to verify; specific assay conditions unpublished

Evidence Dimension	In vivo pharmacokinetic parameters and tolerability
Target Compound Data	t1/2 = 0.25 h; Cmax = 526 ng/mL; AUCinf = 219 h·ng/mL; no toxicity at 20 mg/kg oral daily × 5 days
Comparator Or Baseline	No direct comparator PK data available in source
Quantified Difference	N/A (supporting characterization only)
Conditions	Male CD-1 mice; single IP dose for PK; 5-day oral dosing for tolerability

Why This Matters

PK and tolerability parameters inform appropriate experimental design for in vivo studies, including dosing frequency, route of administration, and expected safety margins.

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source

PTG-0861 Application Scenarios

HDAC6-Specific Biology in AML

PTG-0861 is optimally deployed as a chemical probe in experiments requiring high-confidence HDAC6 target attribution. Its ~4× selectivity advantage over clinical standards citarinostat and ricolinostat [1] enables researchers to dissect HDAC6-specific biology with reduced confounding from off-target Class I HDAC inhibition, particularly in cell-based assays where broad-spectrum HDAC inhibitors would produce ambiguous results.

Comparison with Clinical HDAC6 Inhibitors

With validated cellular target engagement (EC50 = 0.59 μM) and differential cytotoxicity favoring malignant over non-malignant cells (6.2× to 12.4× selectivity window) , PTG-0861 is well-suited for in vitro and ex vivo studies in acute myeloid leukemia (AML) and multiple myeloma models. The compound's activity across MV4-11 (AML), MM.1S, and RPMI 8226 (multiple myeloma) cell lines supports its use in comparative efficacy screening across hematological cancer subtypes.

HDAC6 Inhibition in Multiple Myeloma

Given its short half-life of 0.25 hours in mice , PTG-0861 is most appropriate for acute pharmacodynamic studies employing frequent dosing or continuous infusion protocols rather than chronic once-daily oral administration. The compound's favorable tolerability profile at 20 mg/kg oral dosing [2] permits the use of higher doses or repeated dosing to achieve target coverage in short-term in vivo target modulation experiments.

In Vivo Xenograft Studies

As a compound with well-characterized biochemical selectivity (~36× over nearest isozyme), cellular target engagement data, and direct comparative data against clinical-stage HDAC6 inhibitors [1], PTG-0861 serves as an appropriate benchmark for SAR studies aimed at developing next-generation HDAC6-selective inhibitors with improved pharmacokinetic properties.

Application

Selection Property

Validation Focus

AML cell-line studies (MV4-11)

HDAC6 isozyme-selectivity

Minimized class I HDAC confounding

Comparator for clinical-stage HDAC6 inhibitors

Comparable enzymatic potency, higher selectivity margin

Selectivity margin impact on cellular endpoints

Multiple myeloma cell-model studies (MM1S)

Reported antiproliferative activity and differential cytotoxicity

HDAC6 blockade effects in plasma cell models

In vivo xenograft models

Reported in vitro stability and permeability

Systemic exposure and target engagement

• [1] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. View Source
• [2] Gawel, J. M., et al. (2020). PTG-0861: A novel HDAC6-selective inhibitor as a therapeutic strategy in acute myeloid leukaemia. European Journal of Medicinal Chemistry, 201, 112411. (Sciencedirect article details) View Source